1-(3-Hydroxy-3-methylbutyl)azepan-2-one
Overview
Description
1-(3-hydroxy-3-methylbutyl)azepan-2-one (1-HMBA) is a chemical compound that has been studied for a variety of applications in the scientific research field. It is a member of the azepan-2-one family of compounds, which are characterized by their cyclic structure and aromatic properties. 1-HMBA is an important building block for the synthesis of other compounds and has been studied for its potential applications in the fields of biochemistry, physiology, and pharmacology.
Mechanism of Action
1-(3-Hydroxy-3-methylbutyl)azepan-2-one has been studied for its potential as an inhibitor of enzymes involved in the metabolism of drugs. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are responsible for the metabolism of many drugs. In addition, it has been shown to inhibit the activity of other enzymes, such as aldehyde oxidase, which is involved in the metabolism of alcohols.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes involved in the metabolism of drugs, as well as other enzymes involved in the metabolism of alcohols. In addition, it has been shown to have an agonist effect on the GABAA receptor, which is involved in the regulation of anxiety and other behaviors.
Advantages and Limitations for Lab Experiments
1-(3-Hydroxy-3-methylbutyl)azepan-2-one has several advantages and limitations for use in laboratory experiments. The main advantage is that it is a relatively stable compound that can be synthesized in a variety of ways. In addition, it has a wide range of potential applications in biochemistry, physiology, and pharmacology. However, it is also limited in its use due to its potential toxicity, as well as its potential to interfere with the metabolism of drugs.
Future Directions
1-(3-Hydroxy-3-methylbutyl)azepan-2-one has a wide range of potential applications in the scientific research field, and there are several potential future directions for its use. These include further studies on its potential as an inhibitor of enzymes involved in the metabolism of drugs, as well as its potential as an agonist of the GABAA receptor. In addition, further studies could be conducted to explore its potential applications in the fields of biochemistry, physiology, and pharmacology. Other potential future directions include the development of new synthesis methods for this compound and the development of new this compound derivatives and analogues. Finally, further studies could be conducted to explore its toxicity profile and its potential to interfere with the metabolism of drugs.
Synthesis Methods
1-(3-Hydroxy-3-methylbutyl)azepan-2-one can be synthesized through several methods, including the oxidation of 3-methylbutanol, the hydrolysis of this compound esters, and the hydrolysis of this compound nitriles. The oxidation of 3-methylbutanol is the most common method and involves the use of an oxidizing agent such as chromium trioxide or potassium permanganate. The hydrolysis of this compound esters and nitriles is a slower process and requires the use of a base such as sodium hydroxide.
Scientific Research Applications
1-(3-Hydroxy-3-methylbutyl)azepan-2-one has been extensively studied for its potential applications in the scientific research field. It has been used as a starting material for the synthesis of other compounds, such as this compound derivatives and this compound analogues. It has also been studied for its potential applications in biochemistry, physiology, and pharmacology, including its potential as an inhibitor of enzymes involved in the metabolism of drugs and its potential as an agonist of the GABAA receptor.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-hydroxy-3-methylbutyl)azepan-2-one involves the reaction of 3-hydroxy-3-methylbutyraldehyde with 1-aminocycloheptan-2-one in the presence of a reducing agent to form the desired product.", "Starting Materials": [ "3-hydroxy-3-methylbutyraldehyde", "1-aminocycloheptan-2-one", "Reducing agent" ], "Reaction": [ "Step 1: 3-hydroxy-3-methylbutyraldehyde is reacted with a reducing agent to form 3-hydroxy-3-methylbutanol.", "Step 2: 1-aminocycloheptan-2-one is added to the reaction mixture and heated to form the desired product, 1-(3-hydroxy-3-methylbutyl)azepan-2-one.", "Step 3: The product is purified using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
27650-21-1 |
Molecular Formula |
C11H21NO2 |
Molecular Weight |
199.29 g/mol |
IUPAC Name |
1-(3-hydroxy-3-methylbutyl)azepan-2-one |
InChI |
InChI=1S/C11H21NO2/c1-11(2,14)7-9-12-8-5-3-4-6-10(12)13/h14H,3-9H2,1-2H3 |
InChI Key |
WRDTYLDDOBYWRD-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(CCN1CCCCCC1=O)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
